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Introduction
Ischemic stroke, a leading cause of mortality and long-term disability worldwide, is

characterized by a complex cascade of pathological events including excitotoxicity, oxidative

stress, inflammation, and apoptosis, ultimately leading to neuronal death and neurological

dysfunction.[1][2] Astragaloside IV (AS-IV), a primary active saponin extracted from the

traditional Chinese medicinal herb Astragalus membranaceus, has emerged as a promising

neuroprotective agent in preclinical stroke models.[1][3][4][5] This technical guide provides an

in-depth overview of the neuroprotective effects of AS-IV, focusing on its mechanisms of action,

supported by quantitative data from various experimental models, detailed experimental

protocols, and visual representations of the key signaling pathways involved.

Quantitative Efficacy of Astragaloside IV in Stroke
Models
Numerous studies have demonstrated the potent neuroprotective effects of Astragaloside IV in

both in vivo and in vitro models of ischemic stroke. The following tables summarize the key

quantitative findings from this body of research, providing a comparative overview of its efficacy

across different experimental paradigms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2492658?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10041803/
https://karger.com/pha/article/105/3-4/181/267522/Astragaloside-IV-Alleviates-Cerebral-Ischemia
https://pmc.ncbi.nlm.nih.gov/articles/PMC10041803/
https://www.researchgate.net/publication/369656108_Astragaloside_IV_alleviates_stroke-triggered_early_brain_injury_by_modulating_neuroinflammation_and_ferroptosis_via_the_Nrf2HO-1_signaling_pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC11705586/
https://pubmed.ncbi.nlm.nih.gov/28303172/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2492658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Effect of Astragaloside IV on Infarct Volume and
Neurological Deficits in Animal Models of Stroke

Animal
Model

AS-IV
Dosage

Administrat
ion Route

Infarct
Volume
Reduction
(%)

Neurologica
l Score
Improveme
nt

Reference

Rat (MCAO) 20 mg/kg
Intraperitonea

l
58.8%

Significant

decrease in

mNSS and

Zea Longa

scores

[6]

Rat (MCAO) 20 mg/kg
Intraperitonea

l

Not specified,

but significant

Significant

improvement

in

neurological

function

[1]

Mouse

(dMCAO)
20 mg/kg/day

Intraperitonea

l

Significant

reduction at

14 days

Significant

improvement

in Rotarod

test and

mNSS

[7]

Rat

(MCAO/R)
Not Specified Not Specified

Significant

reduction

Significant

improvement

in

neurological

deficits

[8]

Rat

(MCAO/R)
Not Specified Not Specified

Significant

reduction
Not specified [4]

MCAO: Middle Cerebral Artery Occlusion; dMCAO: distal Middle Cerebral Artery Occlusion;

MCAO/R: Middle Cerebral Artery Occlusion/Reperfusion; mNSS: modified Neurological

Severity Score.
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Table 2: Modulation of Key Molecular Markers by
Astragaloside IV in Stroke Models

Model
AS-IV
Dosage

Molecular
Marker

Effect
Pathway
Implication

Reference

Rat (MCAO) 20 mg/kg
TNF-α, IL-1β,

IL-6, NF-κB
Decreased

Anti-

inflammatory
[1][3][9]

Rat (MCAO) 20 mg/kg
SLC7A11,

GPX4
Increased

Anti-

ferroptosis
[1][9]

Rat (MCAO) 20 mg/kg Lipid ROS Decreased Antioxidant [1]

Rat (MCAO) 20 mg/kg Nrf2, HO-1

Increased

protein

expression

Nrf2/HO-1

Pathway
[1][9]

SH-SY5Y

cells

(OGD/R)

Not Specified
p-JAK2, p-

STAT3
Increased

JAK2/STAT3

Pathway
[2]

Mouse

(Stroke)
Not Specified IL-17 Decreased Wnt Pathway [10]

Rat (CIR) Not Specified SIRT1 Increased
Sirt1/Mapt

Pathway
[8]

Mouse

Endothelial

Cells (OGD)

Not Specified VEGF Increased
PI3K/Akt/mT

OR Pathway
[11]

Rat (CIRI) Not Specified

p-JNK, Bid,

Cytochrome

C, Caspase-3

Decreased
Anti-apoptotic

(JNK/Bid)
[12]

TNF-α: Tumor Necrosis Factor-alpha; IL-1β: Interleukin-1beta; IL-6: Interleukin-6; NF-κB:

Nuclear Factor kappa B; SLC7A11: Solute Carrier Family 7 Member 11; GPX4: Glutathione

Peroxidase 4; ROS: Reactive Oxygen Species; Nrf2: Nuclear factor erythroid 2-related factor 2;

HO-1: Heme oxygenase-1; p-JAK2: phosphorylated Janus kinase 2; p-STAT3: phosphorylated

Signal transducer and activator of transcription 3; IL-17: Interleukin-17; SIRT1: Sirtuin 1; Mapt:
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Microtubule Associated Protein Tau; VEGF: Vascular Endothelial Growth Factor; p-JNK:

phosphorylated c-Jun N-terminal kinase; Bid: BH3 interacting-domain death agonist; OGD/R:

Oxygen-Glucose Deprivation/Reperfusion; CIR: Cerebral Ischemia/Reperfusion; CIRI: Cerebral

Ischemia-Reperfusion Injury.

Key Signaling Pathways in Astragaloside IV-
Mediated Neuroprotection
Astragaloside IV exerts its neuroprotective effects through the modulation of multiple signaling

pathways. The following diagrams illustrate the key pathways implicated in its mechanism of

action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2492658#neuroprotective-effects-of-astragaloside-vi-
in-stroke-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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